Cas no 1805518-73-3 (2-Bromo-6-chloromethyl-3-cyanobenzenesulfonyl chloride)

• Product Name: 2-Bromo-6-chloromethyl-3-cyanobenzenesulfonyl chloride
• CAS No: 1805518-73-3
• MF: C₈H₄BrCl₂NO₂S
• MW: 328.997858047485
• CID: 4981660
• Update Time: 2025-10-30

2-Bromo-6-chloromethyl-3-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloromethyl-3-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H4BrCl2NO2S/c9-7-6(4-12)2-1-5(3-10)8(7)15(11,13)14/h1-2H,3H2
• InChI Key： FRNBPPHLVIEIKL-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(CCl)=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromo-6-chloromethyl-3-cyanobenzenesulfonyl chloride

Comprehensive Introduction to 2-Bromo-6-chloromethyl-3-cyanobenzenesulfonyl chloride (CAS No. 1805518-73-3)

2-Bromo-6-chloromethyl-3-cyanobenzenesulfonyl chloride (CAS No. 1805518-73-3) is a highly specialized chemical compound widely utilized in pharmaceutical intermediates and organic synthesis. Its unique molecular structure, featuring bromine, chloromethyl, cyano, and sulfonyl chloride functional groups, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity and precision in facilitating cross-coupling reactions and nucleophilic substitutions, which are critical in drug discovery and material science.

In recent years, the demand for 2-Bromo-6-chloromethyl-3-cyanobenzenesulfonyl chloride has surged due to its role in developing small-molecule inhibitors and bioconjugation techniques. With the rise of targeted therapy and precision medicine, this compound has garnered attention for its potential in creating kinase inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with the growing interest in AI-driven drug design and high-throughput screening, where researchers seek efficient synthetic pathways to accelerate discovery timelines.

The synthesis of 2-Bromo-6-chloromethyl-3-cyanobenzenesulfonyl chloride involves multi-step organic transformations, often starting from commercially available benzenesulfonyl derivatives. Key steps include halogenation, chloromethylation, and cyanation, which require stringent control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality verification, addressing the industry's focus on QC/QA compliance and regulatory standards.

From an environmental and safety perspective, handling 2-Bromo-6-chloromethyl-3-cyanobenzenesulfonyl chloride necessitates adherence to green chemistry principles. Innovations in solvent-free reactions and catalytic processes are being explored to minimize waste and energy consumption. This aligns with the broader trend of sustainable synthesis, a topic frequently searched by professionals seeking eco-friendly alternatives in chemical manufacturing.

In the context of intellectual property and market trends, CAS No. 1805518-73-3 is often referenced in patents related to anticancer agents and antiviral compounds. Its structural flexibility allows for derivatization into novel scaffolds, making it a hotspot for patent filings and collaborative research. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios to cater to the evolving needs of biotech startups and pharmaceutical giants.

For researchers troubleshooting synthetic challenges, common queries include "optimization of 2-Bromo-6-chloromethyl-3-cyanobenzenesulfonyl chloride synthesis" and "handling sulfonyl chloride stability issues." Best practices recommend inert atmospheres and low-temperature storage to prevent degradation. These insights are critical for laboratories aiming to scale up production while maintaining cost-efficiency—a priority in the competitive landscape of fine chemicals.

Looking ahead, the applications of 2-Bromo-6-chloromethyl-3-cyanobenzenesulfonyl chloride are expected to expand into agrochemicals and advanced materials, driven by interdisciplinary innovations. Its integration into flow chemistry systems and automated synthesis platforms exemplifies the convergence of chemistry and digitalization, a trend dominating scientific discourse. As the industry shifts toward data-driven methodologies, this compound remains a testament to the synergy between traditional synthetic expertise and cutting-edge technology.